Cas no 21807-44-3 (Carbonodithioic acid,O-(1,1-dimethylethyl) ester)

Carbonodithioic acid,O-(1,1-dimethylethyl) ester structure
21807-44-3 structure
Product Name:Carbonodithioic acid,O-(1,1-dimethylethyl) ester
CAS No:21807-44-3
MF:C5H10OS2
MW:150.262299060822
CID:286114
PubChem ID:177167
Update Time:2025-04-19

Carbonodithioic acid,O-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbonodithioic acid,O-(1,1-dimethylethyl) ester
    • 21807-44-3
    • DTXSID60944416
    • SCHEMBL4742273
    • O-tert-butyl hydrogen carbonodithioate
    • Carbonodithioic acid, O-(1,1-dimethylethyl) ester
    • Inchi: 1S/C5H10OS2/c1-5(2,3)6-4(7)8/h1-3H3,(H,7,8)
    • InChI Key: CZEUIGJHCVIWLE-UHFFFAOYSA-N
    • SMILES: SC(OC(C)(C)C)=S

Computed Properties

  • Exact Mass: 188.981
  • Monoisotopic Mass: 188.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.3A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.1
  • Boiling Point: 155.2°C at 760 mmHg
  • Flash Point: 47.7°C
  • Refractive Index: 1.529
  • PSA: 80.12000
  • LogP: 2.01620
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